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For researchers, scientists, and professionals in drug development, the choice of components

in dye-sensitized solar cells (DSSCs) is critical for optimizing performance and stability. The

indoline-based organic dye, D149, has emerged as a promising sensitizer. This guide provides

an objective comparison of D149's performance in liquid versus solid-state DSSCs, supported

by experimental data and detailed methodologies.

The primary distinction between liquid and solid-state DSSCs lies in the electrolyte, which plays

a crucial role in regenerating the dye after electron injection and transporting charge to the

counter-electrode. Liquid electrolytes, typically based on an iodide/triiodide (I-/I3-) redox couple

in an organic solvent, generally offer higher ionic conductivity, leading to efficient dye

regeneration and higher power conversion efficiencies. However, they are susceptible to issues

like leakage, solvent evaporation, and chemical degradation, which can compromise the long-

term stability of the device. In contrast, solid-state DSSCs replace the liquid electrolyte with a

solid hole-transporting material (HTM), such as spiro-MeOTAD, mitigating these stability

concerns. This substitution, however, often leads to challenges in achieving efficient pore filling

within the mesoporous semiconductor layer and can result in lower power conversion

efficiencies compared to their liquid-based counterparts.

Comparative Performance of D149 in Liquid vs.
Solid-State DSSCs
The following table summarizes the key performance metrics of D149 dye in both liquid and

solid-state DSSC configurations, as reported in various studies.
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DSSC Type
Electrolyte/
HTM

Power
Conversion
Efficiency
(PCE)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Open-
Circuit
Voltage
(Voc) (V)

Fill Factor
(FF)

Liquid
Iodide/Triiodi

de
~9.0%[1][2] Not specified Not specified Not specified

Quasi-solid-

state
Not specified 5.66%[3] Not specified Not specified Not specified

Solid-state
spiro-

MeOTAD
Not specified Not specified Not specified Not specified

Note: Specific values for Jsc, Voc, and FF for the 9.0% efficiency liquid DSSC and all

parameters for the solid-state DSSC with spiro-MeOTAD were not explicitly available in the

initial search results. The quasi-solid-state cell represents an intermediate between fully liquid

and solid-state devices.

Operational Principles: Liquid vs. Solid-State
DSSCs
The fundamental operational difference between liquid and solid-state DSSCs is the

mechanism of charge transport and dye regeneration. In a liquid DSSC, the iodide/triiodide

redox couple in the liquid electrolyte facilitates the regeneration of the oxidized dye. In a solid-

state DSSC, a solid hole-transporting material (HTM) performs this function.
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Figure 1. Operational schematic of liquid vs. solid-state DSSCs.

Experimental Protocols
The fabrication and characterization of both liquid and solid-state DSSCs involve a series of

meticulous steps to ensure optimal performance and reproducibility.

Fabrication of Liquid DSSCs
Preparation of TiO2 Photoanode: A paste of TiO2 nanoparticles is typically screen-printed or

doctor-bladed onto a transparent conducting oxide (TCO) glass substrate.[4] The film is then

sintered at high temperatures (around 450-500°C) to ensure good particle-to-particle

electrical contact.

Dye Sensitization: The sintered TiO2 electrode is immersed in a solution of D149 dye
(typically in an organic solvent like a mixture of acetonitrile and tert-butanol) for a specific
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duration to allow for the adsorption of a monolayer of the dye onto the TiO2 surface.

Counter Electrode Preparation: A thin layer of a catalytic material, such as platinum or

graphite, is deposited on another TCO glass substrate to serve as the counter electrode.[4]

[5]

Cell Assembly: The dye-sensitized TiO2 photoanode and the counter electrode are sealed

together with a thermoplastic sealant, leaving a small gap between them.

Electrolyte Injection: The liquid electrolyte, containing the iodide/triiodide redox couple, is

introduced into the gap between the electrodes through pre-drilled holes in the counter

electrode. The holes are then sealed to prevent leakage.

Fabrication of Solid-State DSSCs
Photoanode and Dye Sensitization: The preparation of the dye-sensitized photoanode is

similar to that of the liquid DSSC.

Hole-Transporting Material (HTM) Deposition: A solution of the solid HTM, such as spiro-

MeOTAD, along with additives like lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) and 4-

tert-butylpyridine (tBP), is spin-coated onto the dye-sensitized photoanode. This step is

critical and must be carefully controlled to ensure complete pore filling of the mesoporous

TiO2 layer.

Counter Electrode Deposition: A conductive layer, typically gold or silver, is deposited on top

of the HTM layer by thermal evaporation or sputtering to serve as the counter electrode.

Encapsulation: The final device is encapsulated to protect it from environmental degradation.

Characterization of DSSCs
The performance of the fabricated DSSCs is evaluated under standard simulated sunlight (AM

1.5G, 100 mW/cm²). The key parameters are determined from the current density-voltage (J-V)

curve:

Power Conversion Efficiency (PCE): The overall efficiency of converting light energy into

electrical energy.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www3.nd.edu/~pkamat/pdf/solarcell.pdf
https://www.mdpi.com/2071-1050/14/9/5670
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Short-Circuit Current Density (Jsc): The maximum current density when the voltage is zero.

Open-Circuit Voltage (Voc): The maximum voltage when the current is zero.

Fill Factor (FF): A measure of the "squareness" of the J-V curve, indicating the quality of the

solar cell.

Summary of Comparison
The use of D149 dye in liquid DSSCs has demonstrated high power conversion efficiencies,

reaching up to 9%.[1][2] This superior performance is largely attributed to the efficient dye

regeneration and good ionic conductivity of the liquid electrolyte. However, the inherent stability

issues of liquid electrolytes remain a significant drawback for practical applications.

Solid-state DSSCs employing D149 offer a promising solution to the stability problem. While

the efficiency of quasi-solid-state cells with D149 has been reported at 5.66%, further research

is needed to match the performance of their liquid-based counterparts.[3] The primary

challenges in solid-state devices lie in achieving complete infiltration of the HTM into the

porous TiO2 structure and optimizing the interface between the dye, TiO2, and the HTM for

efficient charge transfer.

In conclusion, the choice between liquid and solid-state DSSCs for use with D149 dye involves

a trade-off between performance and stability. Liquid DSSCs currently offer higher efficiencies,

while solid-state DSSCs provide a pathway to more durable and commercially viable devices.

Continued research and development in novel solid-state hole-transporting materials and

device architectures are crucial for bridging this performance gap.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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